Cas no 2248359-57-9 (4-Bromo-2-(difluoromethyl)-6-methylpyrimidine)

• Product Name: 4-Bromo-2-(difluoromethyl)-6-methylpyrimidine
• CAS No: 2248359-57-9
• MF: C₆H₅BrF₂N₂
• MW: 223.018107175827
• CID: 5463901
• Update Time: 2023-08-28

4-Bromo-2-(difluoromethyl)-6-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-(difluoromethyl)-6-methylpyrimidine
• Z3444463715
• Pyrimidine, 4-bromo-2-(difluoromethyl)-6-methyl-

• Inchi： 1S/C6H5BrF2N2/c1-3-2-4(7)11-6(10-3)5(8)9/h2,5H,1H3
• InChI Key： BXTLLCLXSIUAST-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=NC(C(F)F)=N1

Computed Properties

• Exact Mass: 221.96042 g/mol
• Monoisotopic Mass: 221.96042 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 25.8
• Molecular Weight: 223.02